Cas no 264600-44-4 (Carbamic acid, 3-isoxazolyl-, 2,2,2-trichloroethyl ester)

Carbamic acid, 3-isoxazolyl-, 2,2,2-trichloroethyl ester structure
264600-44-4 structure
Product Name:Carbamic acid, 3-isoxazolyl-, 2,2,2-trichloroethyl ester
CAS No:264600-44-4
MF:C6H5Cl3N2O3
MW:259.474498510361
CID:1430622
PubChem ID:1211419
Update Time:2025-04-20

Carbamic acid, 3-isoxazolyl-, 2,2,2-trichloroethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, 3-isoxazolyl-, 2,2,2-trichloroethyl ester
    • 2,2,2-trichloroethyl N-(1,2-oxazol-3-yl)carbamate
    • 3-(2,2,2-trichloroethyloxycarbonylamino)isoxazole
    • DTXSID70361014
    • ULMNNJWATZVKCZ-UHFFFAOYSA-N
    • SCHEMBL3767288
    • 264600-44-4
    • 2,2,2-trichloroethyl 3-isoxazolylcarbamate
    • AI-204/31683061
    • 2,2,2-Trichloroethyl isoxazol-3-ylcarbamate
    • Inchi: 1S/C6H5Cl3N2O3/c7-6(8,9)3-13-5(12)10-4-1-2-14-11-4/h1-2H,3H2,(H,10,11,12)
    • InChI Key: ULMNNJWATZVKCZ-UHFFFAOYSA-N
    • SMILES: ClC(COC(NC1C=CON=1)=O)(Cl)Cl

Computed Properties

  • Exact Mass: 257.937
  • Monoisotopic Mass: 257.937
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.4Ų
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